![molecular formula C22H18N4O7S4 B2412365 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate CAS No. 877643-47-5](/img/structure/B2412365.png)
4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate
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Description
4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate is a useful research compound. Its molecular formula is C22H18N4O7S4 and its molecular weight is 578.65. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
The compound 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate, due to its structural complexity, finds its significance in the synthesis of various derivatives with potential biological activities. Benzo[b]thiophene derivatives, sharing a part of the structural framework, have been synthesized and characterized, showing a wide spectrum of pharmacological properties. These molecules have been found potent in antibacterial, antifungal, and anti-inflammatory studies, highlighting their importance in medicinal chemistry (Isloor, Kalluraya, & Pai, 2010).
Antibacterial Agents
Derivatives containing thiadiazole and thiophene moieties, similar to the core structure of the compound , have been designed, synthesized, and shown promising antibacterial activity, especially against strains like Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized through a series of reactions starting from benzo[d]thiazol-2-yl compounds and were characterized by various spectroscopic techniques. Their antibacterial activity was confirmed through minimum inhibitory concentration (MIC) values, with some derivatives showing significant potency (Palkar et al., 2017).
Heterocyclic Synthesis
The structural complexity of this compound allows for its use in the synthesis of diverse heterocyclic compounds. For instance, thiophenylhydrazonoacetates, bearing resemblance in structural motifs, have been utilized in the synthesis of various heterocyclic derivatives like pyrazoles, isoxazoles, pyrimidines, and more, through reactions with different nitrogen nucleophiles (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Metal Complex Synthesis
The compound's potential extends to the synthesis of metal complexes, where its derivatives can act as organic ligands. For instance, novel copper(II), cobalt(II), and nickel(II) complexes have been synthesized using organic ligands derived from similar structural frameworks. These complexes have been characterized by single-crystal X-ray diffraction methods, showing distinct coordination geometries and proving their potential in various applications ranging from catalysis to materials science (Myannik et al., 2018).
properties
IUPAC Name |
[4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 4-(dimethylsulfamoyl)benzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O7S4/c1-26(2)37(30,31)15-7-5-13(6-8-15)20(29)33-17-11-32-14(10-16(17)27)12-35-22-25-24-21(36-22)23-19(28)18-4-3-9-34-18/h3-11H,12H2,1-2H3,(H,23,24,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWKMADZKHKAJLG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O7S4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
578.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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